Cas no 17217-83-3 (Acetic-18O2 acid(6CI,8CI,9CI))

Acetic-18O2 acid(6CI,8CI,9CI) Properties

Names and Identifiers

• Acetic-18O2 acid(6CI,8CI,9CI)
• ACETIC ACID, [18O2 ]
• Acetic acid-18O2
• ACETIC-18O 2 ACID
• ACETIC-18O2 ACID, 95 ATOM % 18O
• 17217-83-3
• DTXSID60583900
• (~18~O_2_)Acetic acid
• Acetic acid-18O2, 95 atom % 18O
• J-010805
• acetic acid-18o2
• +Expand

• MDL： MFCD01075642
• InChIKey： QTBSBXVTEAMEQO-NUQCWPJISA-N
• Inchi： 1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i3+2,4+2
• SMILES： CC(=[18O])[18OH]

Computed Properties

• Exact Mass: 64.02961935g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 64.02961935g/mol
• Heavy Atom Count: 4
• Complexity: 31
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Refractive Index: n20/D 1.3715(lit.)
• Boiling Point: 117-118 °C(lit.)
• Melting Point: 16.2 °C (lit.)
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.116 g/mL at 25 °C